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Compound of Interest

Compound Name: N-Methyl-N-formylhydrazine

Cat. No.: B129408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methyl-N-formylhydrazine (MFH), a chemical entity of significant interest in toxicology and

pharmacology, is a known carcinogen and a metabolite of gyromitrin, a toxin found in certain

species of false morel mushrooms.[1][2][3][4] This technical guide provides an in-depth

overview of the physicochemical properties, synthesis, analytical characterization, metabolic

fate, and safety considerations of MFH. The information is intended to serve as a

comprehensive resource for professionals in research, drug development, and toxicology.

Physicochemical Properties
N-Methyl-N-formylhydrazine is a colorless to light yellow oily liquid at room temperature. It is

a volatile compound soluble in water and organic solvents such as chloroform and methanol.[1]

A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source(s)

IUPAC Name N-amino-N-methylformamide [2]

Synonyms
1-Formyl-1-methylhydrazine,

N-Methylformohydrazide, MFH
[1]

CAS Number 758-17-8 [1][5]

Molecular Formula C₂H₆N₂O [5]

Molecular Weight 74.08 g/mol [5]

Melting Point 10.7 °C [1]

Boiling Point 143 °C [1]

Density 1.0968 g/cm³ (estimate) [6]

Water Solubility 7.84 mol/L [1]

logP (Octanol-Water) -1.60 [1]

pKa 3.12 ± 0.10 (Predicted) [7]

Appearance
Colorless to Light Yellow Oily

Liquid
[6]

Stability Volatile [6]

Note: Discrepancies in reported melting and boiling points exist in the literature. The values

presented here are from an authoritative source citing the US EPA's CompTox Chemical

Dashboard.[1]

Synthesis and Purification
Synthesis
N-Methyl-N-formylhydrazine can be synthesized by the reaction of methylhydrazine with an

excess of ethyl formate.[1][8] While specific, detailed experimental protocols from peer-

reviewed literature are not readily available, a general procedure can be outlined based on

established organic chemistry principles.
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General Synthetic Procedure:

A solution of methylhydrazine in a suitable solvent, such as ethanol, is treated with an excess

of ethyl formate. The reaction mixture is typically stirred at room temperature or gently heated

under reflux for several hours to ensure complete reaction. The progress of the reaction can be

monitored by techniques such as thin-layer chromatography (TLC). Upon completion, the

excess solvent and volatile reagents are removed under reduced pressure to yield the crude N-
Methyl-N-formylhydrazine.

A patent describes a method for producing formylhydrazines by reacting hydrazine hydrate with

ethyl formate at 0°C, suggesting that low temperatures can be employed to achieve high yields.

[9]

Purification
Purification of the crude product is essential to remove unreacted starting materials and

byproducts. A common method for purifying liquid organic compounds is fractional distillation

under reduced pressure.

General Purification Procedure:

The crude N-Methyl-N-formylhydrazine is subjected to fractional distillation under vacuum.

The distillation apparatus is carefully assembled, and the pressure is reduced to a suitable

level to allow for distillation at a temperature that avoids decomposition of the product.

Fractions are collected at different temperature ranges, and those corresponding to the boiling

point of N-Methyl-N-formylhydrazine at the given pressure are collected. The purity of the

collected fractions can be assessed by analytical techniques such as Gas Chromatography

(GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Characterization
A suite of analytical techniques is employed to confirm the identity and purity of N-Methyl-N-
formylhydrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure.

While a specific experimental protocol for N-Methyl-N-formylhydrazine is not detailed in the

available search results, a representative procedure would involve dissolving a small sample of

the purified compound in a deuterated solvent (e.g., CDCl₃ or D₂O) and acquiring the spectra

on a high-field NMR spectrometer. For comparison, the ¹H NMR spectrum of the related

compound formylhydrazine in D₂O shows a signal at 8.18 ppm, and in DMSO-d₆ at 8.48 ppm.

[10]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. A sample of

N-Methyl-N-formylhydrazine would be analyzed, either as a neat liquid between salt plates or

as a thin film. The resulting spectrum would be expected to show characteristic absorption

bands for the N-H, C-H, and C=O functional groups. For instance, the IR spectrum of

formylhydrazine shows characteristic peaks at 3300 cm⁻¹ (N-H), 3140 cm⁻¹ (C-H), and 1620

cm⁻¹ (C=O).[9]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound, further confirming its identity. In a typical procedure, a dilute solution of the

sample is introduced into the mass spectrometer. The electron ionization (EI) mass spectrum of

the related compound methylhydrazine is available in the NIST WebBook.[11] For N-Methyl-N-
formylhydrazine, the molecular ion peak would be expected at an m/z corresponding to its

molecular weight. Gas Chromatography-Mass Spectrometry (GC-MS) can be used for both

separation and identification.[12]

Metabolic Pathway and Carcinogenicity
N-Methyl-N-formylhydrazine is a known carcinogen and is of significant toxicological interest

as it is formed from the hydrolysis of gyromitrin, a toxin found in false morel mushrooms.[2][4]

Metabolic Activation
The carcinogenicity of MFH is linked to its metabolic activation, primarily by the cytochrome P-

450 enzyme system in the liver.[2] The metabolism of MFH involves oxidative processes that

lead to the formation of highly reactive intermediates, including a diazenium ion and radical
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species.[13] These reactive metabolites are capable of binding to cellular macromolecules such

as DNA, leading to genotoxicity and the initiation of cancer.[1] Both chemical and microsome-

mediated oxidation of MFH have been shown to yield formaldehyde and acetaldehyde.[13]

Below is a diagram illustrating the proposed metabolic pathway of N-Methyl-N-
formylhydrazine.
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Caption: Proposed metabolic activation pathway of N-Methyl-N-formylhydrazine.

The workflow for investigating the metabolism of N-Methyl-N-formylhydrazine in a laboratory

setting is depicted below.
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Caption: Experimental workflow for studying the in vitro metabolism of N-Methyl-N-
formylhydrazine.

Safety and Handling
N-Methyl-N-formylhydrazine is a hazardous substance and must be handled with appropriate

safety precautions. It is classified as a suspected carcinogen and is poisonous by ingestion.[6]

[7] When heated to decomposition, it emits toxic fumes of nitrogen oxides.[6][7]

Personal Protective Equipment (PPE)
When handling N-Methyl-N-formylhydrazine, appropriate personal protective equipment

should be worn, including:
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Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood to avoid

inhalation of vapors.[14][15]

Handling and Storage
All work with N-Methyl-N-formylhydrazine should be performed within a certified chemical

fume hood.[15]

Avoid contact with skin and eyes.[14]

Store in a cool, dry, and well-ventilated area in a tightly sealed container, protected from light.

[6]

It is incompatible with strong oxidizing agents.[14]

Spills and Disposal
In case of a small spill, absorb the material with an inert absorbent and place it in a sealed

container for disposal.

For larger spills, evacuate the area and contact environmental health and safety personnel.

Waste N-Methyl-N-formylhydrazine should be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[7] Do not dispose of it down the drain.

Conclusion
N-Methyl-N-formylhydrazine is a compound of considerable toxicological importance. This

guide has provided a detailed overview of its physicochemical properties, general synthetic and

analytical procedures, metabolic pathway leading to its carcinogenicity, and essential safety

and handling information. A thorough understanding of these aspects is crucial for researchers

and professionals working with this compound or in related fields. Further research into
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detailed reaction mechanisms and the development of specific analytical protocols will continue

to enhance our knowledge of this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129408#physicochemical-properties-of-n-methyl-n-
formylhydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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